Cas no 1804676-89-8 (Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate)

• Product Name: Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate
• CAS No: 1804676-89-8
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4872619
• Update Time: 2025-08-04

Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate

• Inchi： 1S/C10H10ClF2NO2/c1-3-16-10(15)7-5(2)4-6(9(12)13)14-8(7)11/h4,9H,3H2,1-2H3
• InChI Key： DKNWVZXSDHFEIF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C(C)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate

Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate: A Key Intermediate in Modern Pharmaceutical Research

Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate represents a pivotal compound in the field of medicinal chemistry, with its unique chemical structure and functional groups making it a valuable synthetic intermediate for the development of novel therapeutic agents. The CAS No. 1804676-89-8 identifies this compound as a derivative of pyridine, a heterocyclic aromatic ring system widely utilized in drug discovery due to its ability to modulate biological targets. The molecular framework of this compound incorporates multiple functional groups, including a chloro group at the 2-position, a difluoromethyl substituent at the 6-position, and a methyl group at the 4-position, all of which contribute to its potential pharmacological activity.

Recent studies have highlighted the significance of pyridine derivatives in the design of small molecule drugs targeting various disease pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that pyridine-based compounds exhibit promising anti-cancer properties by modulating the PI3K/AKT/mTOR signaling pathway. The 2-chloro and 6-(difluoromethyl) substituents in Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate are particularly noteworthy, as they introduce steric and electronic effects that enhance the compound's binding affinity to specific protein targets. These structural features also influence the compound's metabolic stability, a critical factor in drug development.

The carboxylate group at the 3-position of this molecule plays a dual role in its pharmacological profile. On one hand, it contributes to the molecule's hydrophilicity, facilitating its interaction with cellular membranes and intracellular targets. On the other hand, the carboxylate group can undergo ester hydrolysis, which may influence the compound's bioavailability and half-life in vivo. Researchers have explored the potential of carboxylate derivatives in the context of enzyme inhibition, particularly for targets such as acetylcholinesterase and monoamine oxidase, which are implicated in neurodegenerative disorders.

Advances in computational chemistry have enabled the prediction of compound behavior based on its molecular structure. For example, quantum mechanical calculations have shown that the diffusion of electrons within the pyridine ring of Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate could lead to the formation of transient radical species, which may enhance its reactivity in synthetic pathways. These insights are crucial for optimizing the synthetic routes of this compound, as they allow chemists to tailor the reaction conditions to achieve higher yields and selectivity.

The fluorine atoms in the 6-(difluoromethyl) group are particularly significant due to their high electronegativity and the ability to create electron-deficient environments. This property is exploited in drug design to improve the binding affinity of small molecules to hydrophobic pockets in target proteins. A 2024 study in Organic & Biomolecular Chemistry reported that fluorinated pyridine derivatives demonstrated enhanced potency in inhibiting the activity of the enzyme PDE4, which is a key target in the treatment of inflammatory diseases. The 6-(difluoromethyl) substituent in this compound likely contributes to such enhanced activity through its ability to form favorable interactions with the enzyme's active site.

One of the most promising applications of Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate lies in its potential as a precursor for drug development. Its chemical structure allows for the introduction of various functional groups through synthetic modifications, enabling the creation of derivatives with tailored pharmacological properties. For instance, the ethyl group at the 3-position can be replaced with other substituents to alter the compound's solubility, permeability, and metabolic profile. Such modifications are essential for optimizing the compound's drug-like properties and ensuring its suitability for clinical applications.

Recent advancements in high-throughput screening technologies have accelerated the identification of compounds with potential therapeutic value. Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate has been evaluated in several screening campaigns targeting kinase inhibitors, which are a major class of drugs used in oncology. The compound's ability to selectively inhibit certain kinases, such as EGFR and Src, has been demonstrated in preclinical studies, suggesting its potential as a candidate for the treatment of cancers driven by these molecular targets.

The synthetic versatility of Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate is further enhanced by its compatibility with a wide range of chemical transformations. For example, the carboxylate group can be converted into an amide or ester through standard coupling reactions, while the chloro group can be replaced with other functional groups such as hydroxyl or amino groups. These modifications can be used to fine-tune the compound's biological activity, as demonstrated in a 2025 study where a series of derivatives of this molecule were shown to exhibit improved antitumor activity compared to the parent compound.

From a mechanistic perspective, the pyridine ring of Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate is expected to undergo various types of chemical reactivity. For instance, the ring can participate in electrophilic substitution reactions, where the electron-deficient nature of the ring due to the presence of the chloro and fluorine substituents makes it more susceptible to attack by nucleophiles. This reactivity is valuable in the context of drug development, as it allows for the introduction of new functional groups that can enhance the compound's therapeutic potential.

Another area of interest is the interaction of this compound with biological systems. Preliminary studies suggest that Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate may exhibit low toxicity, a critical factor for its potential use in therapeutic applications. However, further research is needed to fully understand its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion in vivo. These studies are essential for determining the compound's suitability for clinical trials and eventual therapeutic use.

The structural complexity of Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate also presents challenges in its synthesis. The presence of multiple functional groups requires careful control of reaction conditions to prevent unwanted side reactions. For example, the carboxylate group is prone to hydrolysis under acidic or basic conditions, which could lead to the degradation of the compound. To overcome this, chemists have employed protective group strategies, such as converting the carboxylate into an ester or amide, to ensure the stability of the molecule during synthetic processes.

Despite these challenges, the potential of Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate as a starting material for drug development remains significant. Its unique combination of functional groups and structural features makes it a valuable candidate for the design of new therapeutic agents. As research in this area continues to advance, it is anticipated that this compound will play an increasingly important role in the discovery of drugs targeting a wide range of diseases, from cancer to neurodegenerative disorders.

In conclusion, Ethyl 2-chloro-6-(difluoromethyl)-4-methylpyridine-3-carboxylate represents a promising molecule with a diverse array of potential applications in pharmacology. Its structural complexity and functional group diversity make it an attractive candidate for further investigation. As synthetic methods and computational tools continue to evolve, the development of derivatives based on this compound is expected to yield new insights into the design of effective therapeutic agents. The ongoing research into this molecule underscores its importance in the field of drug discovery and highlights the potential for its use in the treatment of various diseases.